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Cat. No.: B1684442 Get Quote

These guidelines are intended for researchers, scientists, and drug development professionals

on the proper handling and dissolution of Aderbasib (INCB007839) for experimental use.

1. Introduction to Aderbasib

Aderbasib, also known as INCB007839, is a potent, orally active, and specific inhibitor of

ADAM10 and ADAM17.[1] These enzymes, also known as sheddases, are metalloproteinases

that cleave and release the extracellular domains of various cell surface proteins.[2][3] By

inhibiting ADAM10 and ADAM17, Aderbasib can suppress tumor cell proliferation.[2][4] The

mechanism involves blocking the shedding of key molecules like ligands for the epidermal

growth factor receptor (EGFR) family and HER2, as well as substrates like Tumor Necrosis

Factor (TNF).[2][5] This inhibition can lead to a more complete blockade of critical signaling

pathways involved in cancer growth and survival, such as the EGFR and Notch pathways.[2][3]

Aderbasib has been investigated for its antineoplastic activity in various cancers, including

breast cancer, gliomas, and non-Hodgkin lymphoma.[1][6]

2. Aderbasib Signaling Pathway Inhibition

Aderbasib acts by binding to the active site of the metalloproteinase domain of ADAM10 and

ADAM17.[6] This prevents the cleavage and subsequent activation of downstream signaling

pathways critical for tumor progression.
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Figure 1. Mechanism of Aderbasib Action.

3. Solubility and Formulation Data

Aderbasib is soluble in DMSO but not in water.[7] For experimental use, it is typically prepared

as a stock solution in DMSO and then further diluted for in vitro assays or formulated into a

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1684442?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684442?utm_src=pdf-body
https://www.benchchem.com/product/b1684442?utm_src=pdf-body
https://www.medkoo.com/products/5181
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


more complex vehicle for in vivo studies.

Parameter Solvent/Vehicle
Concentration/Rati
o

Application

Stock Solution DMSO
e.g., 10 mM or 25

mg/mL
In Vitro/In Vivo

Formulation 1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL In Vivo

Formulation 2

2% DMSO, 48%

PEG300, 2% Tween

80, 48% Water

Not specified In Vivo

Formulation 3
10% DMSO, 90%

Corn oil
≥ 2.5 mg/mL In Vivo

Formulation 4

10% DMSO, 90% of

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL In Vivo

Data compiled from multiple sources.[1]

4. Experimental Protocols

4.1. Protocol for Dissolving Aderbasib for In Vitro Use

This protocol details the preparation of an Aderbasib stock solution and its subsequent dilution

for use in cell culture experiments.

Materials:

Aderbasib powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.medchemexpress.com/aderbasib.html
https://www.benchchem.com/product/b1684442?utm_src=pdf-body
https://www.benchchem.com/product/b1684442?utm_src=pdf-body
https://www.benchchem.com/product/b1684442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate cell culture medium

Procedure:

Prepare Stock Solution:

Weigh the required amount of Aderbasib powder in a sterile container.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex or sonicate briefly if needed to ensure the powder is completely dissolved.

Aliquot and Store:

Dispense the stock solution into single-use aliquots in sterile tubes.[1]

Store aliquots at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6

months) storage.[1] Avoid repeated freeze-thaw cycles.[1]

Prepare Working Solution:

On the day of the experiment, thaw a single aliquot of the Aderbasib stock solution.

Dilute the stock solution to the final desired concentration using pre-warmed cell culture

medium.[8] It is critical to add the stock solution to the medium and mix immediately to

prevent precipitation.

The final concentration of DMSO in the culture medium should be kept low (typically

≤0.1%) to avoid solvent toxicity to the cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1684442#how-to-dissolve-aderbasib-for-research-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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